Cas no 234082-35-0 (Methyl 3-chloro-4-fluorobenzoate)
Methyl 3-chloro-4-fluorobenzoate is a fluorinated and chlorinated aromatic ester with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct structural features—a methyl ester group combined with halogen substituents—enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing effects of the chloro and fluoro groups improve electrophilic character, facilitating selective functionalization. With high purity and stability under standard conditions, it is suitable for precision synthesis. Its well-defined spectroscopic properties (NMR, IR, MS) aid in analytical verification. Proper handling is advised due to potential sensitivity to moisture and strong bases.
234082-35-0 structure
Product Name:Methyl 3-chloro-4-fluorobenzoate
CAS No:234082-35-0
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD06203675
CID:820677
Update Time:2025-06-07
Methyl 3-chloro-4-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-4-fluorobenzoate
- 3-Chloro-4-fluoro Methyl benzoate
- METHYL-3-CHLORO-4-FLUORO BENZOATE
- 3-Chloro-4-fluoro-benzoic acid methyl ester
- Benzoic acid,3-chloro-4-fluoro-,methyl ester
- methyl 3-chloro-4-fluoro-benzoate
- methyl 4-fluoro-3-chlorobenzoate
- 3-Chloro-4-fluorobenzoic acid methyl ester
- Benzoic acid, 3-chloro-4-fluoro-, methyl ester
- Methyl3-Chloro-4-fluorobenzoate
- methyl-3-chloro-4-fluorobenzoate
- RUTYNTBIMOCJMW-UHFFFAOYSA-N
- TRA0035183
- RP03622
- SY011950
- AM808187
- AB1008520
- AB0023620
- ST2413348
- BB 0244803
- W4715
- 3-Chloro-4-fluo
-
- MDL： MFCD06203675
- Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,1H3
- InChI Key： RUTYNTBIMOCJMW-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(C(=O)OC)=C1)F
Computed Properties
- Exact Mass: 188.00400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.314
- Boiling Point: 238 ºC
- Flash Point: 102 ºC
- PSA: 26.30000
- LogP: 2.26570
Methyl 3-chloro-4-fluorobenzoate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Methyl 3-chloro-4-fluorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 3-chloro-4-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 079448-1g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 95% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 079448-5g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 95% | 5g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 079448-10g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 95% | 10g |
￡67.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183040-5g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 98% | 5g |
¥59.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183040-10g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 98% | 10g |
￥572.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M183040-1g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 98% | 1g |
¥29.90 | 2023-09-01 | |
| Alichem | A015008155-250mg |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015008155-500mg |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A015008155-1g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| Chemenu | CM160146-10g |
Methyl 3-chloro-4-fluorobenzoate |
234082-35-0 | 95+% | 10g |
$104 | 2021-06-16 |
Methyl 3-chloro-4-fluorobenzoate Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
234082-35-0 (Methyl 3-chloro-4-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
